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Compound of Interest

Compound Name: 2,2,4,4-Tetramethylhexane

Cat. No.: B12641242

An In-depth Technical Guide to 2,2,4,4-
Tetramethylhexane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the molecular structure,
formula, and physicochemical properties of 2,2,4,4-tetramethylhexane. As a highly branched
alkane, this compound serves as a valuable reference standard in various analytical
applications, particularly in chromatography and spectroscopy, and is of interest in studies
involving hydrocarbon properties and behavior.

Molecular Identity and Structure

2,2,4,4-Tetramethylhexane is a saturated acyclic hydrocarbon. It is an isomer of decane,
characterized by a hexane main chain with four methyl group substituents.

Molecular Formula: CioH22[1][2][3]

IUPAC Name: 2,2,4,4-Tetramethylhexane[2]

CAS Registry Number: 51750-65-3[1][2][3]

SMILES: CCC(C)(C)CC(C)(C)C[2]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12641242?utm_src=pdf-interest
https://www.benchchem.com/product/b12641242?utm_src=pdf-body
https://www.benchchem.com/product/b12641242?utm_src=pdf-body
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4%2C4-tetramethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_4-Tetramethylhexane
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22/c1-7-10(5%2C6)8-9(2%2C3)4/h7-8H2%2C1-6H3
https://www.benchchem.com/product/b12641242?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_4-Tetramethylhexane
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4%2C4-tetramethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_4-Tetramethylhexane
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22/c1-7-10(5%2C6)8-9(2%2C3)4/h7-8H2%2C1-6H3
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_4-Tetramethylhexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e InChiKey: PXHNHTBJHHSVPT-UHFFFAOY SA-N[2][3]

The structural arrangement consists of a six-carbon hexane backbone. Two methyl groups are
attached to the second carbon atom (C2), and two methyl groups are attached to the fourth
carbon atom (C4). This high degree of branching, particularly the presence of two quaternary
carbon centers, significantly influences its physical properties, such as its boiling point and
density, when compared to its linear isomer, n-decane.

Figure 1: Molecular Structure of 2,2,4,4-Tetramethylhexane

Physicochemical and Analytical Data

The quantitative properties of 2,2,4,4-tetramethylhexane are summarized in the table below.
These values are critical for its application as a standard in analytical chemistry and for
predicting its behavior in various chemical systems.

Property Value Reference(s)
Molecular Weight 142.28 g/mol [1][2]

Boiling Point 153 °C [1]

Density 0.747 g/mL [1]

Refractive Index 1.421 [1]

Molar Volume 190.5 mL/mol [1]

Critical Temperature 318 °C [1]

Critical Pressure 18.7 atm [1]

) 889 (Standard non-polar
Kovats Retention Index [2]
column)

Experimental Protocols

A detailed, peer-reviewed synthesis protocol specifically for 2,2,4,4-tetramethylhexane is not
readily available in the public literature. This is common for simple, non-novel alkanes which
may be synthesized via established but unpublished methods.
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However, a plausible synthetic route can be inferred from methodologies used for structurally
similar, highly branched alkanes. The synthesis of the closely related compound, 2,2,4,4-
tetramethylpentane, has been documented and involves the reaction of an organometallic
reagent with a suitable alkyl halide.[4]

General Plausible Methodology (based on synthesis of 2,2,4,4-tetramethylpentane):

A potential synthesis could involve a coupling reaction between an organometallic compound,
such as tert-butylmagnesium chloride (a Grignard reagent) or tert-butyllithium, and a
haloalkane, such as 1-chloro-2,2-dimethylpropane. This type of nucleophilic substitution would
form the C3-C4 bond in the target molecule.

Example Reaction Scheme (Hypothetical):

2,2-dimethyl-1-chloropropane + tert-butylmagnesium chloride - 2,2,4,4-tetramethylhexane +
MgCl2

Purification Protocol:

Following the reaction, a standard purification procedure would be necessary. The crude
product would likely be subjected to the following steps:

e Washing: The reaction mixture would be washed with a dilute acid solution to quench any
remaining organometallic reagent, followed by washes with water and a sodium bicarbonate
solution to neutralize any acid.[4]

e Drying: The organic layer would be separated and dried over an anhydrous drying agent like
magnesium sulfate or calcium chloride.[4]

« Distillation: The final product would be purified by fractional distillation to separate it from any
remaining starting materials, solvents, or byproducts.[4]

It must be emphasized that this is a generalized protocol for a similar compound and not a
cited, validated procedure for 2,2,4,4-tetramethylhexane. Researchers should develop a
specific protocol based on established organometallic coupling principles and conduct
appropriate safety and hazard assessments.
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Logical Relationships in Chemical Classification

To understand the context of 2,2,4,4-tetramethylhexane within organic chemistry, the following
diagram illustrates its hierarchical classification. This relationship is crucial for systematic
naming, understanding isomeric relationships, and predicting properties based on structural

class.
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Figure 2: Hierarchical Classification of 2,2,4,4-Tetramethylhexane

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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